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Compound of Interest

Compound Name:
5-ethoxycarbonyl-5-methyl-1-

pyrroline N-oxide

Cat. No.: B162778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(Ethoxycarbonyl)-5-methyl-1-pyrroline N-oxide (EMPO) is a nitrone-based spin trapping

agent utilized for the detection and characterization of reactive free radical species, particularly

superoxide and hydroxyl radicals, via electron paramagnetic resonance (EPR) spectroscopy.

The stability of the resulting EMPO-radical adducts is significantly greater than that of adducts

formed with other common spin traps, such as DMPO, facilitating more reliable detection and

analysis.[1] Accurate and consistent preparation of EMPO stock solutions is critical for

obtaining reproducible experimental results. This document provides a detailed protocol for the

preparation, handling, and storage of EMPO stock solutions.

Quantitative Data Summary
A summary of the key chemical and physical properties of EMPO is provided in the table below

for easy reference.
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Property Value

Full Chemical Name
5-(Ethoxycarbonyl)-5-methyl-1-Pyrroline-N-

Oxide

Molecular Formula C₈H₁₃NO₃

Molecular Weight 171.2 g/mol [1]

Solubility (at room temp.)

- Dimethylformamide (DMF): 30 mg/mL -

Dimethyl sulfoxide (DMSO): 15 mg/mL -

Ethanol: 30 mg/mL - Phosphate-Buffered Saline

(PBS, pH 7.2): 1 mg/mL[1]

Recommended Solvents
Ethanol, DMF, DMSO, PBS (depending on the

experimental system)

Typical Stock Concentrations 10 mM - 1 M

Storage Conditions

- Solid: -20°C, desiccated, protected from light -

Stock Solutions: -20°C or -80°C, protected from

light

Experimental Protocol
This protocol outlines the steps for preparing a 1 M stock solution of EMPO in ethanol. The

concentration can be adjusted as needed based on experimental requirements.

Materials:

5-(Ethoxycarbonyl)-5-methyl-1-pyrroline N-oxide (EMPO), solid

Anhydrous Ethanol (≥99.5%)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Procedure:

Pre-weighing Preparation: Allow the container of solid EMPO to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing EMPO: Carefully weigh out the desired amount of EMPO using an analytical

balance in a chemical fume hood. For example, to prepare 1 mL of a 1 M solution, weigh out

171.2 mg of EMPO.

Dissolution:

Transfer the weighed EMPO to a suitable container (e.g., a 1.5 mL microcentrifuge tube or

a small amber glass vial).

Add the desired volume of anhydrous ethanol. For the example above, add 1 mL of

ethanol.

Cap the container tightly.

Mixing: Vortex the solution until the EMPO is completely dissolved. Gentle warming in a

water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.

Safety Precautions:

Always handle EMPO and its solutions in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.
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Avoid inhalation of the powder and contact with skin and eyes. In case of contact, rinse the

affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for the specific compound for detailed safety

information.

Diagrams
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Caption: Workflow for preparing EMPO stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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